2,3-Dimethylbutane

• CAS No.: 79-29-8
• Product Name: 2,3-Dimethylbutane
• Molecular Formula: C6H14
• Molecular Weight: 86.18 g/mol
• IUPAC Name: 2,3-dimethylbutane
• Standard InChI: InChI=1S/C6H14/c1-5(2)6(3)4/h5-6H,1-4H3
• Standard InChIKey: ZFFMLCVRJBZUDZ-UHFFFAOYSA-N
• SMILES: CC(C)C(C)C
• Canonical SMILES: CC(C)C(C)C
• Boiling Point: 136.4 °F at 760 mm Hg (NTP, 1992); 57.9 °C; 57.9 °C @ 760 MM HG; 136.4°F
• Colorform: COLORLESS LIQUID
• Density: 0.6616 at 68 °F (NTP, 1992); 0.6616 @ 20 °C/4 °C; 0.6616
• Flash Point: -20 °F (NTP, 1992); -20 °F (-29 °C) (CLOSED CUP); -20°F
• Melting Point: -199.3 °F (NTP, 1992); -128.8 °C; -199.3°F
• Physical Description: 2,3-dimethylbutane appears as a clear colorless liquid with a petroleum-like odor. Flash point -20°F. Less dense than water and insoluble in water. Vapors heavier than air.; Liquid; Clear liquids with mild, gasoline-like odors.
• Description: 2,3-dimethylbutane appears as a clear colorless liquid with a petroleum-like odor. Flash point -20°F. Less dense than water and insoluble in water. Vapors heavier than air.; 2,3-dimethylbutane is an alkane that is butane substituted by a methyl group at positions 2 and 3. It is an alkane and a volatile organic compound. It derives from a hydride of a butane.
• Solubility: less than 1 mg/mL at 74.3° F (NTP, 1992); 2.61e-04 M; SOL IN ETHANOL, ETHER; VERY SOL IN ACETONE; Water solubility = 22.5 mg/l at 25 °C
• Synonyms: Diisopropyl, 2,3-Dimethylbutane
• Vapor Density: 3 (NTP, 1992) (Relative to Air); 3.0 (AIR= 1); 3
• Vapor Pressure: 200 mm Hg at 70 °F ; 400 mm Hg at 102° F (NTP, 1992); 235.02 mmHg; Vapor pressure = 235 mm Hg at 25 °C; 200 mmHg at 70°F
• PubChem Compound: 6589
• Last Modified: Nov 11 2021